stigmasta-5,7,22,25-tetraene-3-ol
stigmasta-5,7,22,25-tetraene-3-ol
Brand Name:
Vulcanchem
CAS No.:
119386-11-7
VCID:
VC0219909
InChI:
InChI=1S/C29H44O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-11,20-21,23,25-27,30H,2,7,12-18H2,1,3-6H3/b9-8+/t20-,21-,23+,25-,26+,27+,28+,29-/m1/s1
SMILES:
CCC(C=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C)C(=C)C
Molecular Formula:
C2H4.Cl3Pt.K.H2O
Molecular Weight:
408.7 g/mol
stigmasta-5,7,22,25-tetraene-3-ol
CAS No.: 119386-11-7
Main Products
VCID: VC0219909
Molecular Formula: C2H4.Cl3Pt.K.H2O
Molecular Weight: 408.7 g/mol
| CAS No. | 119386-11-7 |
|---|---|
| Product Name | stigmasta-5,7,22,25-tetraene-3-ol |
| Molecular Formula | C2H4.Cl3Pt.K.H2O |
| Molecular Weight | 408.7 g/mol |
| IUPAC Name | (3S,9S,10R,13R,14R,17R)-17-[(2R,3E,5R)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C29H44O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-11,20-21,23,25-27,30H,2,7,12-18H2,1,3-6H3/b9-8+/t20-,21-,23+,25-,26+,27+,28+,29-/m1/s1 |
| Standard InChIKey | ZQGUFZGRZKDSPC-CIFIHVIMSA-N |
| Isomeric SMILES | CC[C@H](/C=C/[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC=C4[C@@]3(CC[C@@H](C4)O)C)C)C(=C)C |
| SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C)C(=C)C |
| Canonical SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C)C(=C)C |
| Synonyms | SMTOL stigmasta-5,7,22,25-tetraene-3-ol |
| PubChem Compound | 6443949 |
| Last Modified | Nov 11 2021 |
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